Cas no 476641-42-6 (1-(1,3-benzothiazol-2-yl)ethyl 3-oxo-3H-benzofchromene-2-carboxylate)

• Product Name: 1-(1,3-benzothiazol-2-yl)ethyl 3-oxo-3H-benzofchromene-2-carboxylate
• CAS No: 476641-42-6
• MF: C₂₃H₁₅NO₄S
• MW: 401.434504747391
• CID: 6089729
• PubChem ID: 3247970
• Update Time: 2025-07-09

1-(1,3-benzothiazol-2-yl)ethyl 3-oxo-3H-benzofchromene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-benzothiazol-2-yl)ethyl 3-oxo-3H-benzofchromene-2-carboxylate
• 1-(benzo[d]thiazol-2-yl)ethyl 3-oxo-3H-benzo[f]chromene-2-carboxylate
• BDBM60236
• 3-oxo-2-benzo[f][1]benzopyrancarboxylic acid 1-(1,3-benzothiazol-2-yl)ethyl ester
• 1-(1,3-benzothiazol-2-yl)ethyl 3-oxidanylidenebenzo[f]chromene-2-carboxylate
• Oprea1_482408
• SMR000236323
• HMS2558K16
• 1-(1,3-benzothiazol-2-yl)ethyl 3-oxo-3H-benzo[f]chromene-2-carboxylate
• AKOS024598668
• F0737-0135
• 3-ketobenzo[f]chromene-2-carboxylic acid 1-(1,3-benzothiazol-2-yl)ethyl ester
• cid_3247970
• 1-(1,3-benzothiazol-2-yl)ethyl 3-oxobenzo[f]chromene-2-carboxylate
• CHEMBL1455427
• 476641-42-6
• MLS000720427

• Inchi： 1S/C23H15NO4S/c1-13(21-24-18-8-4-5-9-20(18)29-21)27-22(25)17-12-16-15-7-3-2-6-14(15)10-11-19(16)28-23(17)26/h2-13H,1H3
• InChI Key： VTLNASAGAXVLAB-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C3=CC=CC=C3C=C2)C=C1C(OC(C1=NC2=CC=CC=C2S1)C)=O

Computed Properties

• Exact Mass: 401.07217913g/mol
• Monoisotopic Mass: 401.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 93.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans

Additional information on 1-(1,3-benzothiazol-2-yl)ethyl 3-oxo-3H-benzofchromene-2-carboxylate

Research Brief on 1-(1,3-benzothiazol-2-yl)ethyl 3-oxo-3H-benzofchromene-2-carboxylate (CAS: 476641-42-6)

1-(1,3-benzothiazol-2-yl)ethyl 3-oxo-3H-benzofchromene-2-carboxylate (CAS: 476641-42-6) is a synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, which combines a benzothiazole moiety with a benzofuran carboxylate ester, exhibits promising biological activities, particularly in the context of anticancer and antimicrobial research. The following research brief provides an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 1-(1,3-benzothiazol-2-yl)ethyl 3-oxo-3H-benzofchromene-2-carboxylate to enhance its bioavailability and therapeutic efficacy. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic route that improved the yield and purity of the compound, making it more suitable for preclinical testing. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential use in vivo.

In terms of biological activity, 1-(1,3-benzothiazol-2-yl)ethyl 3-oxo-3H-benzofchromene-2-carboxylate has demonstrated significant antiproliferative effects against various cancer cell lines, including breast, lung, and colon cancer. Mechanistic studies suggest that the compound induces apoptosis via the mitochondrial pathway, as evidenced by the activation of caspase-3 and -9. Additionally, it has been shown to inhibit the PI3K/AKT/mTOR signaling pathway, which is often dysregulated in cancer cells. These findings were corroborated by a 2024 study in Cancer Research, which also reported synergistic effects when the compound was combined with conventional chemotherapeutic agents.

Beyond its anticancer properties, 1-(1,3-benzothiazol-2-yl)ethyl 3-oxo-3H-benzofchromene-2-carboxylate has also exhibited potent antimicrobial activity. A 2023 study in Antimicrobial Agents and Chemotherapy revealed that the compound effectively inhibits the growth of multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The study proposed that the compound disrupts bacterial cell membrane integrity, leading to cell lysis. This dual activity against both cancer and microbial pathogens positions the compound as a versatile candidate for further development.

Despite these promising results, challenges remain in the clinical translation of 1-(1,3-benzothiazol-2-yl)ethyl 3-oxo-3H-benzofchromene-2-carboxylate. Pharmacokinetic studies indicate that the compound has moderate oral bioavailability and a relatively short half-life, necessitating further structural modifications or formulation strategies. Additionally, its potential toxicity in normal cells and tissues requires thorough evaluation in animal models. Ongoing research aims to address these limitations while exploring its full therapeutic potential.

In conclusion, 1-(1,3-benzothiazol-2-yl)ethyl 3-oxo-3H-benzofchromene-2-carboxylate represents a promising lead compound in the fields of oncology and infectious disease. Its unique chemical structure and multifaceted biological activities make it a compelling subject for future research. Continued efforts to optimize its pharmacokinetic profile and elucidate its precise mechanisms of action will be critical for advancing this compound toward clinical applications.